Cas no 133-18-6 (Benzoic acid, 2-amino-,2-phenylethyl ester)

• Product Name: Benzoic acid, 2-amino-,2-phenylethyl ester
• CAS No: 133-18-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 156081
• Update Time: 2025-04-19

Benzoic acid, 2-amino-,2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-,2-phenylethyl ester
• 2-phenylethyl 2-aminobenzoate
• B-PHENYLETHYL ANTHRANILATE
• Phenethyl Anthranilate
• 2-Phenylethyl anthranilate
• 2-Phenylethyl o-aminobenzoate
• Anthranilic acid,phenethyl ester
• Benzylcarbinyl anthranilate
• Phenylethyl anthranilate
• FEMA 2859
• Phenethylanthranilat
• 2-Phenethyl anthranilate
• 2-phenylethyl-o-aminobenzoate
• PHENYL ETHYL ANTHRANILATE
• benzylcarbinylanthranilate

• Inchi： 1S/C15H15NO2/c16-14-9-5-4-8-13(14)15(17)18-11-10-12-6-2-1-3-7-12/h1-9H,10-11,16H2
• InChI Key： PXWNBAGCFUDYBE-UHFFFAOYSA-N
• SMILES： NC1C(C(OCCC2C=CC=CC=2)=O)=CC=CC=1

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Density: 1.0944 (rough estimate)
• Melting Point: 39-44 °C(lit.)
• Boiling Point: 226 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5200 (estimate)
• PSA: 52.32000
• LogP: 3.24950
• FEMA: 2859 | PHENYLETHYL ANTHRANILATE

Benzoic acid, 2-amino-,2-phenylethyl ester Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38-50/53
• Safety Instruction： 26-37/39-60-61
• RTECS：CB3720000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils